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Compound Name: Disperse blue 291G

Cat. No.: B1345536 Get Quote

An In-depth Technical Guide on the Core Mechanism of C.I. Disperse Blue 291

For Researchers, Scientists, and Drug Development Professionals

Introduction: Azo Dyes and the Disperse Class
Azo dyes represent the largest and most versatile class of synthetic colorants, characterized by

the presence of one or more azo groups (–N=N–) connecting aromatic rings. Their widespread

use in the textile, pharmaceutical, and food industries stems from their straightforward

synthesis, cost-effectiveness, and broad color palette.[1][2] Within this family, disperse dyes are

a specific category of non-ionic, sparingly water-soluble colorants designed for dyeing

hydrophobic synthetic fibers, most notably polyester.[3][4]

The dyeing mechanism for disperse dyes is not based on forming a chemical bond with the

fiber. Instead, it is a process of diffusion where the dye, applied as a fine aqueous dispersion,

transfers from the water phase to the solid fiber phase.[5] This is achieved by heating the

polyester fibers to high temperatures (typically above 100°C), which causes the amorphous

regions of the polymer structure to swell, allowing the small, non-polar dye molecules to

penetrate and become physically trapped within the fiber matrix upon cooling.[5][6] The dye

molecules are then held in place by weak intermolecular forces, such as van der Waals forces

and hydrogen bonds.[5]

C.I. Disperse Blue 291 is a mono-azo disperse dye used commercially for dyeing polyester and

its blends, imparting a greenish-light blue shade.[7] This guide delves into its fundamental
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mechanism, covering its synthesis, dyeing application, and toxicological profile from a technical

perspective.

Chemical Identity and Physicochemical Properties
Disperse Blue 291 is chemically identified as N-[2-[(2-bromo-4-6-dinitrophenyl)azo]-5-

(diethylamino)-4-methoxyphenyl]acetamide.[8][9] Its key properties are summarized in Table 1.

The low water solubility and moderate octanol-water partition coefficient (XLogP3) are

characteristic of disperse dyes, facilitating their affinity for hydrophobic fibers over the aqueous

dye bath.

Table 1: Physicochemical Properties of Disperse Blue 291

Property Value Source(s)

C.I. Name Disperse Blue 291 [7]

CAS Registry No. 56548-64-2 [7]

Molecular Formula C₁₉H₂₁BrN₆O₆ [7]

Molecular Weight 509.31 g/mol [7][9]

Chemical Class Mono-azo [7]

Appearance Dark blue particles [7]

XLogP3 (log Kow) 4.1 [9]

| Water Solubility | Very low |[3] |

Core Mechanism of Action: Synthesis and Dyeing
Synthesis Pathway
The synthesis of Disperse Blue 291, like most azo dyes, is a two-step process: diazotization

followed by azo coupling.[10]

Diazotization: The primary aromatic amine, 2,4-Dinitro-6-bromoaniline, serves as the diazo

component. It is treated with a source of nitrous acid (typically sodium nitrite dissolved in a
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strong acid like nitrosyl sulfuric acid) at low temperatures to form a reactive diazonium salt.

[7][10]

Azo Coupling: The resulting diazonium salt is then reacted with the coupling component, N-

(3-(diethylamino)-4-methoxyphenyl)acetamide. This electron-rich molecule undergoes

electrophilic substitution with the diazonium salt to form the stable azo bridge (–N=N–),

yielding the final Disperse Blue 291 molecule.[7]

Reactants
Synthesis Process

2,4-Dinitro-6-bromoaniline
(Diazo Component)

Step 1: Diazotization
(NaNO₂ / H₂SO₄, 0-5°C)

N-(3-(diethylamino)-4-
methoxyphenyl)acetamide

(Coupling Component)

Step 2: Azo Coupling

Diazonium Salt
(Intermediate)

C.I. Disperse Blue 291
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Diagram 1: Synthesis Pathway of C.I. Disperse Blue 291.

Dyeing Mechanism on Polyester
The application of Disperse Blue 291 to polyester fiber is a physical process governed by

temperature, time, and pH. The most common industrial method is high-temperature, high-

pressure exhaust dyeing.[11]

The process begins with the preparation of a stable aqueous dispersion of the dye. Due to its

low water solubility, a dispersing agent is crucial to prevent the aggregation of dye particles.[11]

[12] The pH of the dye bath is adjusted to an acidic range (4.5-5.5) using acetic acid to ensure

dye stability and optimal exhaustion onto the fiber.[5][11]

As the temperature is raised to 130-135°C, the kinetic energy of the dye molecules increases,

and the polyester fibers swell. This opens up pores in the fiber's molecular structure, allowing

the small dye molecules to diffuse from the aqueous phase into the amorphous regions of the
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polymer.[5][11] After a holding period to ensure deep penetration and leveling, the system is

cooled. This traps the dye molecules inside the fiber structure. A final "reduction clearing" step

with a reducing agent (e.g., sodium hydrosulfite) at an elevated temperature removes any dye

particles adhering to the fiber surface, which is critical for achieving good wash and rubbing

fastness.[11][12]
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Phase 1: Preparation

Phase 2: Dyeing Cycle

Phase 3: Post-Treatment

Prepare Dye Dispersion
(Dye + Dispersing Agent + Water)

Add to Dye Bath

Adjust pH to 4.5-5.5
(Acetic Acid)

Introduce Polyester Fabric

Heat to 130°C
(Rate: ~2°C/min)

Hold at 130°C for 30-60 min
(Diffusion & Penetration)

Cool to 80°C

Reduction Clearing
(NaOH + Na₂S₂O₄ @ 70-80°C)

Rinse & Neutralize

Dry Fabric

K

Final Dyed Fabric
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Diagram 2: High-Temperature Exhaust Dyeing Workflow for Polyester.
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Quantitative Data
The performance of a dye is quantified by its fastness properties, which describe the resistance

of the color to various environmental factors during use. The data for Disperse Blue 291 on

polyester fabric is summarized in Table 2.

Table 2: Fastness Properties of Disperse Blue 291 on Polyester

Fastness Property Test Method Rating Source(s)

Light (Xenon Arc) ISO 105-B02 5-6 (out of 8) [2]

Washing ISO 105-C03 4 (out of 5) [2]

Sublimation (180°C,

30s)
ISO 105-P01 4 (out of 5) [2]

Rubbing (Dry) ISO 105-X12 4-5 (out of 5) [2]

Rubbing (Wet) ISO 105-X12 4-5 (out of 5) [2]

Perspiration AATCC 5 (Stain & Fading) [7]

Ironing AATCC 3 (Fading) [7]

(Note: Fastness ratings are typically on a 1-5 scale, with 5 being excellent. Light fastness is

rated on a 1-8 scale, with 8 being excellent.)

Experimental Protocols
Representative Synthesis Protocol (General for Azo
Dyes)
While the precise industrial synthesis protocol for Disperse Blue 291 is proprietary, a

representative laboratory procedure for azo dye synthesis can be outlined based on

established methods.[10][13]

Diazotization: a. Prepare a solution of nitrosyl sulfuric acid by slowly dissolving sodium nitrite

(0.01 mol) in concentrated sulfuric acid at a temperature maintained below 10°C. b. In a

separate vessel, dissolve the diazo component, 2,4-Dinitro-6-bromoaniline (0.01 mol), in a
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suitable solvent such as acetic acid or sulfuric acid. c. Cool the amine solution to 0-5°C in an

ice bath. d. Slowly add the prepared nitrosyl sulfuric acid to the amine solution, maintaining

the temperature at 0-5°C with constant stirring. e. Continue stirring for 30-60 minutes after

the addition is complete to ensure full formation of the diazonium salt. The completion can be

checked with a starch-iodide paper test for excess nitrous acid.

Coupling: a. In a separate vessel, dissolve the coupling component, N-(3-(diethylamino)-4-

methoxyphenyl)acetamide (0.01 mol), in an aqueous acidic solution. b. Cool the coupling

solution to 0-5°C. c. Slowly add the previously prepared cold diazonium salt solution to the

coupling solution with vigorous stirring. d. Maintain the temperature at 0-5°C and continue

stirring for 1-2 hours. The dye will precipitate out of the solution. e. Adjust the pH to 4-5 to

ensure complete coupling. f. Isolate the precipitated dye product by filtration, wash

thoroughly with cold water until the filtrate is neutral, and dry under vacuum.

High-Temperature Polyester Dyeing Protocol
This protocol describes a standard laboratory procedure for dyeing a 2g polyester fabric

sample.[11][12]

Dye Bath Preparation: a. Weigh 0.04g of Disperse Blue 291 dye powder (for a 2% on weight

of fabric, o.w.f., shade). b. Create a smooth paste by adding a few drops of a non-ionic

dispersing agent. c. Gradually add warm water to the paste to create a fine dispersion. d.

Prepare the dye bath with a liquor ratio of 1:50 (100 mL of water for 2g of fabric). Add the dye

dispersion to the bath. e. Add a leveling agent if required. f. Adjust the pH of the dye bath to

4.5 by adding dilute acetic acid.

Dyeing Procedure: a. Place the pre-wetted polyester fabric sample into the dye bath at

approximately 60°C. b. Seal the dyeing vessel (e.g., in a high-temperature dyeing machine).

c. Raise the temperature to 130°C at a rate of 2°C/minute. d. Hold the temperature at 130°C

for 45-60 minutes, ensuring agitation or circulation. e. Cool the bath down to 80°C at a rate

of 2.5°C/minute.

After-treatment (Reduction Clearing): a. Drain the dye bath. b. Treat the dyed fabric in a

fresh bath containing 1-2 g/L sodium hydroxide and 1-2 g/L sodium hydrosulfite.[11] c. Heat

the clearing bath to 70-80°C and hold for 15 minutes. d. Rinse the fabric thoroughly with hot
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water, then cold water, and neutralize with a weak acetic acid solution if necessary. e. Dry

the fabric in an oven or air.

Ecotoxicological Profile and Assessment
Disperse Blue 291 has been identified as a compound of concern regarding its environmental

and health effects. As an azo dye, it has the potential to be genotoxic.[14] Studies have been

conducted to evaluate its impact on mammalian cells.

Genotoxicity and Cytotoxicity
Research using the human hepatoma cell line (HepG2) has demonstrated that Disperse Blue

291 exhibits genotoxic, mutagenic, and cytotoxic effects.[8][14] At concentrations of 400 µg/mL

and higher, the dye was shown to:

Induce DNA Damage: A significant increase in comet tail length was observed via the comet

assay, indicating DNA strand breaks.[8]

Cause Chromosomal Damage: An increased frequency of micronuclei was detected, which

is an indicator of clastogenic or aneugenic events (mutagenicity).[8]

Decrease Cell Viability: The dye was found to be cytotoxic, reducing the number of viable

cells at higher concentrations.[8]

These findings highlight the potential risks associated with the release of untreated textile

effluents containing this dye into aquatic ecosystems.

Genotoxicity Assessment Protocol
The workflow for assessing the genotoxicity of a compound like Disperse Blue 291 typically

involves in vitro mammalian cell assays.
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4. Parallel Assays

1. Cell Culture
(e.g., HepG2 Human Liver Cells)

2. Exposure
Treat cells with various

concentrations of Disperse Blue 291
(e.g., 200-1000 µg/mL)

3. Incubation
(Allow for expression of damage)

Comet Assay
(Measures DNA Strand Breaks)

Micronucleus Test
(Measures Chromosome Damage)

Viability Assay
(e.g., MTT / Trypan Blue)
(Measures Cytotoxicity)

5. Data Acquisition
(Microscopy / Plate Reader)

6. Statistical Analysis
(Compare treated vs. control)

7. Conclusion
(Determine Genotoxic & Cytotoxic Potential)
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Diagram 3: Workflow for In Vitro Genotoxicity Assessment.

Conclusion
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C.I. Disperse Blue 291 is a typical mono-azo disperse dye whose fundamental mechanism

relies on a well-established two-step synthesis and a diffusion-based dyeing process for

hydrophobic fibers like polyester. Its chemical structure and non-ionic nature provide good

affinity for polyester, resulting in fair to good fastness properties required for textile applications.

However, the technical profile of this dye is incomplete without considering its ecotoxicological

footprint. In vitro studies have demonstrated clear genotoxic and cytotoxic effects, underscoring

the critical need for stringent wastewater treatment in textile manufacturing and encouraging

the ongoing development of safer, non-mutagenic dye alternatives. For professionals in

research and drug development, understanding the duality of such compounds—their

functional efficacy versus their potential biological hazards—is paramount for informed risk

assessment and the pursuit of sustainable chemical technologies.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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